Cas no 866808-35-7 (8-(3,4-dimethylbenzoyl)-6-(4-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

• Product Name: 8-(3,4-dimethylbenzoyl)-6-(4-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• CAS No: 866808-35-7
• MF: C₂₈H₂₅NO₅
• MW: 455.501807928085
• CID: 5752781
• PubChem ID: 2137066
• Update Time: 2023-11-21

8-(3,4-dimethylbenzoyl)-6-(4-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

• AB00675080-01
• F1604-0704
• 8-(3,4-dimethylbenzoyl)-6-(4-methoxybenzyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• AKOS001831414
• 8-(3,4-dimethylbenzoyl)-6-[(4-methoxyphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• 8-(3,4-dimethylbenzoyl)-6-[(4-methoxyphenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• 866808-35-7
• 1,4-Dioxino[2,3-g]quinolin-9(6H)-one, 8-(3,4-dimethylbenzoyl)-2,3-dihydro-6-[(4-methoxyphenyl)methyl]-
• 8-(3,4-dimethylbenzoyl)-6-(4-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

• Inchi： 1S/C28H25NO5/c1-17-4-7-20(12-18(17)2)27(30)23-16-29(15-19-5-8-21(32-3)9-6-19)24-14-26-25(33-10-11-34-26)13-22(24)28(23)31/h4-9,12-14,16H,10-11,15H2,1-3H3
• InChI Key： ACLQYYWSXJDJEJ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C3C(C(C(C4C=CC(C)=C(C)C=4)=O)=CN(CC4C=CC(=CC=4)OC)C3=CC1=2)=O

Computed Properties

• Exact Mass: 455.17327290g/mol
• Monoisotopic Mass: 455.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines